1-(2-chlorophenyl)-3-(1-(2-methoxyethyl)-1H-indol-3-yl)urea
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Description
1-(2-chlorophenyl)-3-(1-(2-methoxyethyl)-1H-indol-3-yl)urea is a useful research compound. Its molecular formula is C18H18ClN3O2 and its molecular weight is 343.81. The purity is usually 95%.
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Scientific Research Applications
Electrochemical Investigation of Corrosion Inhibition
The study by Bahrami & Hosseini (2012) highlights the corrosion inhibition effect of similar compounds in acid solutions, demonstrating their potential in protecting metals against corrosion. The findings suggest these compounds act as mixed-type inhibitors, adhering to the metal surface and forming a protective layer, which is crucial in industrial applications, particularly in acid environments where metal corrosion is a concern (Bahrami & Hosseini, 2012).
Potential Anti-Cancer Agents
Denoyelle et al. (2012) explored symmetrical N,N'-diarylureas as activators of the eIF2α kinase, which plays a role in cancer cell proliferation. Their research into optimizing these compounds for better solubility while preserving biological activity opens a pathway for developing targeted anti-cancer agents. These findings underscore the therapeutic potential of urea derivatives in cancer treatment, particularly as inhibitors of translation initiation (Denoyelle et al., 2012).
Synthesis and Structural Analysis of Indole Derivatives
Tariq et al. (2020) synthesized and characterized novel indole-based derivatives, emphasizing the diverse applications of these compounds in various fields. The comprehensive study includes spectral analysis and density functional theory (DFT) studies, suggesting their utility in high-tech applications, such as nonlinear optical (NLO) properties. This research highlights the versatility of indole derivatives in scientific applications, from materials science to potential therapeutic uses (Tariq et al., 2020).
Novel Thiazole Analogues with Antioxidant Activity
Reddy et al. (2015) synthesized urea, thiourea, and selenourea derivatives, demonstrating potent antioxidant activities. This study reveals the structural influence on antioxidant efficacy, particularly highlighting the potential of these compounds as antioxidants. The exploration of these derivatives contributes to the search for new antioxidant agents, which is crucial in combating oxidative stress-related diseases (Reddy et al., 2015).
Properties
IUPAC Name |
1-(2-chlorophenyl)-3-[1-(2-methoxyethyl)indol-3-yl]urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClN3O2/c1-24-11-10-22-12-16(13-6-2-5-9-17(13)22)21-18(23)20-15-8-4-3-7-14(15)19/h2-9,12H,10-11H2,1H3,(H2,20,21,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOCPRNIDXYDNIB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C=C(C2=CC=CC=C21)NC(=O)NC3=CC=CC=C3Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.